Ionization of gold (γ-methoxy)vinyl complexes generates reactive gold vinyl carbene complexes†
Chemical Science Pub Date: 2019-05-10 DOI: 10.1039/C9SC01574D
Abstract
Cationic gold vinyl carbene/allylic cation complexes of the form (E)-[(L)AuC(H)C(H)CAr2]+ OTf− {L = IPr, Ar = Ph [(E)-5a], L = IPr, Ar = 4-C6H4OMe [(E)-5b], L = P(t-Bu)2o-biphenyl, Ar = 4-C6H4OMe [(E)-5c]} were generated in solution via Lewis acid-mediated ionization of the corresponding gold (γ-methoxy)vinyl complexes (E)-(L)AuC(H)C(H)C(OMe)Ar2 at or below −95 °C. Complexes (E)-5b and (E)-5c were fully characterized in solution employing multinuclear NMR spectroscopy, which established the predominant contribution of the aurated allylic cation resonance structure and the significant distribution of positive charge into the γ-anisyl rings. Complex (E)-5b reacted rapidly at −95 °C with neutral two-electron, hydride, and oxygen atom donors exclusively at the C1 position of the vinyl carbene moiety and with p-methoxystyrene to form the corresponding vinylcyclopropane. In the absence of nucleophile (E)-5a decomposed predominantly via intermolecular carbene dimerization whereas formation of 1-aryl-5-methoxy indene upon ionization of (Z)-(IPr)AuC(H)C(H)C(OMe)(4-C6H4OMe)2 [(Z)-6b] implicated an intramolecular Friedel–Crafts or electrocyclic Nazarov pathway for the decomposition of the unobserved vinyl carbene complex (Z)-[(IPr)AuC(H)C(H)C(4-C6H4OMe)2]+ OTf− [(Z)-5b].
Recommended Literature
- [1] Mechanochemical destruction of decabromodiphenyl ether into visible light photocatalyst BiOBr
- [2] Spin-labelled photo-cytotoxic diazido platinum(iv) anticancer complex†
- [3] Determination of localised corrosion mechanisms using a scanning vibrating reference electrode technique
- [4] British Engineering Standards
- [5] NIR-emissive iridium(iii) corrole complexes as efficient singlet oxygen sensitizers†
- [6] Screening and identification strategy for 317 pesticides in fruits and vegetables by liquid chromatography-quadrupole time-of-flight high resolution mass spectrometry†
- [7] Nanoengineering of the Cu2ZnSnS4–TiO2 interface via atomic layer deposition of Al2O3 for high sensitivity photodetectors and solid state solar cells†
- [8] Back cover
- [9] A titrimetric method for determining total sulphur in mineral soils
- [10] Back cover
